molecular formula C26H34 B13831842 9-n-Dodecylanthracene CAS No. 2883-70-7

9-n-Dodecylanthracene

Cat. No.: B13831842
CAS No.: 2883-70-7
M. Wt: 346.5 g/mol
InChI Key: JORZBSFPMKMFMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-n-Dodecylanthracene is an organic compound that belongs to the class of anthracene derivatives. It is characterized by the presence of a dodecyl group (a twelve-carbon alkyl chain) attached to the ninth position of the anthracene ring system. The molecular formula of this compound is C26H34, and it has a molecular weight of 346.5482 . Anthracene derivatives are known for their interesting photophysical and photochemical properties, making them valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 9-n-Dodecylanthracene can be achieved through several methods. One common approach involves the Friedel-Crafts alkylation of anthracene with dodecyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction typically proceeds under anhydrous conditions and requires careful control of temperature to avoid side reactions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions: 9-n-Dodecylanthracene undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

9-n-Dodecylanthracene has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 9-n-Dodecylanthracene is primarily related to its photophysical properties. Upon absorption of light, the compound undergoes electronic excitation, leading to the generation of singlet and triplet excited states. These excited states can participate in energy transfer processes, making the compound useful in applications such as triplet-triplet annihilation photon upconversion . The molecular targets and pathways involved in these processes are primarily related to the interaction of the excited states with other molecules and materials.

Comparison with Similar Compounds

  • 9,10-Diphenylanthracene
  • 9,10-Dimethylanthracene
  • 9,10-Dicyanoanthracene

Comparison: 9-n-Dodecylanthracene is unique due to the presence of the long dodecyl chain, which imparts distinct solubility and aggregation properties compared to other anthracene derivatives. For example, 9,10-Diphenylanthracene and 9,10-Dimethylanthracene are commonly used in similar applications but lack the long alkyl chain, affecting their solubility and self-assembly behavior .

Properties

CAS No.

2883-70-7

Molecular Formula

C26H34

Molecular Weight

346.5 g/mol

IUPAC Name

9-dodecylanthracene

InChI

InChI=1S/C26H34/c1-2-3-4-5-6-7-8-9-10-11-20-26-24-18-14-12-16-22(24)21-23-17-13-15-19-25(23)26/h12-19,21H,2-11,20H2,1H3

InChI Key

JORZBSFPMKMFMU-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCC1=C2C=CC=CC2=CC3=CC=CC=C31

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.